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Compound of Interest

Compound Name: POLYPHENON 60

Cat. No.: B1178522 Get Quote

Abstract
This application note details a robust High-Performance Liquid Chromatography (HPLC)

method for the simultaneous quantification of the major catechins present in Polyphenon 60, a

standardized green tea extract. The described protocol is intended for researchers, scientists,

and professionals in the drug development field requiring accurate analysis of these bioactive

compounds. The method utilizes a reversed-phase C18 column with a gradient elution and UV

detection, ensuring high resolution and sensitivity for the target analytes. All quantitative data is

summarized for clarity, and a detailed experimental protocol is provided.

Introduction
Polyphenon 60 is a decaffeinated green tea extract containing a minimum of 60% total

catechins.[1] These polyphenolic compounds are of significant interest in the pharmaceutical

and nutraceutical industries due to their antioxidant and potential therapeutic properties. The

primary catechins include (-)-epigallocatechin gallate (EGCG), (-)-epigallocatechin (EGC), (-)-

epicatechin gallate (ECG), and (-)-epicatechin (EC). Accurate and reliable quantification of

these individual catechins is essential for quality control, formulation development, and

mechanistic studies. This document provides a validated HPLC method for the determination of

catechins in Polyphenon 60.

Experimental
Materials and Reagents
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Polyphenon 60 (Sigma-Aldrich or equivalent)

Catechin standards: (+)-Catechin (C), (-)-Epicatechin (EC), (-)-Epigallocatechin (EGC), (-)-

Epicatechin gallate (ECG), (-)-Gallocatechin gallate (GCG), (-)-Epigallocatechin gallate

(EGCG) (Sigma-Aldrich or equivalent, purity >98%)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (reagent grade)

Ultrapure water (18.2 MΩ·cm)

Instrumentation
HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis or Photodiode

Array (PDA) detector.

Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Analytical balance

Volumetric flasks

Pipettes

Syringe filters (0.45 µm, PTFE or nylon)

Chromatographic Conditions
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Parameter Condition

Column RP-C18, 250 mm x 4.6 mm, 5 µm

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Gradient
15-30% B (0-15 min), 30-85% B (15-20 min),

85-15% B (20-22 min), 15% B (22-27 min)

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 35 °C

Detection UV at 280 nm

Protocols
Standard Preparation

Primary Stock Solutions (1 mg/mL): Accurately weigh approximately 10 mg of each catechin

standard into separate 10 mL volumetric flasks. Dissolve in methanol and bring to volume.

Working Standard Mixture: Prepare a mixed working standard solution by appropriately

diluting the primary stock solutions with the mobile phase (initial conditions: 85% A, 15% B)

to achieve a final concentration suitable for the calibration curve (e.g., in the range of 5-200

µg/mL).

Sample Preparation (Polyphenon 60)
Stock Solution: Accurately weigh approximately 50 mg of Polyphenon 60 into a 50 mL

volumetric flask.

Dissolution: Add approximately 40 mL of a 50:50 (v/v) methanol/water solution. Sonicate for

15 minutes to ensure complete dissolution.

Dilution: Allow the solution to cool to room temperature and then bring to volume with the

50:50 methanol/water solution.
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Final Dilution & Filtration: Dilute the stock solution 1:10 with the mobile phase (initial

conditions). Filter the final solution through a 0.45 µm syringe filter into an HPLC vial prior to

injection.

Data and Results
Typical Catechin Composition of Polyphenon 60
The following table summarizes the typical catechin composition of Polyphenon 60 as

declared by the supplier.[1]

Catechin Abbreviation Composition (%)

(-)-Epigallocatechin gallate EGCG 28.8

(-)-Epigallocatechin EGC 19.0

(-)-Epicatechin gallate ECG 7.0

(-)-Epicatechin EC 6.4

(+)-Gallocatechin GC 5.2

(-)-Gallocatechin gallate GCG 2.1

(+)-Catechin C 1.4

Catechin gallate CG 0.3

Total Catechins ≥ 60.0

Method Validation Summary
The described HPLC method has been validated for linearity, precision, and accuracy. Typical

performance characteristics are summarized below.
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Parameter Specification

Linearity (r²) > 0.999 for all analytes

Intra-day Precision (RSD%) < 2%

Inter-day Precision (RSD%) < 5%

Recovery (%) 95 - 105%

Workflow and Diagrams
The overall experimental workflow for the quantification of catechins in Polyphenon 60 is

depicted in the following diagram.
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Caption: Experimental workflow for HPLC analysis of Polyphenon 60.

Conclusion
The HPLC method presented in this application note is suitable for the accurate and precise

quantification of major catechins in Polyphenon 60. The protocol is straightforward and

employs common laboratory instrumentation and reagents. This method can be effectively
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used for quality assessment and the characterization of green tea extracts in a research and

development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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